![molecular formula C15H21N5OS B2419122 (Z)-5-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-2-(4-methylpiperazin-1-yl)thiazol-4(5H)-one CAS No. 1006333-82-9](/img/structure/B2419122.png)
(Z)-5-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-2-(4-methylpiperazin-1-yl)thiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-5-((1-ethyl-5-methyl-1H-pyrazol-4-yl)methylene)-2-(4-methylpiperazin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C15H21N5OS and its molecular weight is 319.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alcohol Dehydrogenase Inhibitors
The use of 4-methylpyrazole, a compound structurally related to pyrazoles, illustrates a significant application in treating ethylene glycol and methanol poisoning by acting as an inhibitor of alcohol dehydrogenase (ADH). This prevents the metabolism of these toxic alcohols into more harmful substances, showcasing a pharmacological intervention in toxicology.
Case Studies in Poisoning Treatment : Research has demonstrated the efficacy of 4-methylpyrazole in treating severe cases of ethylene glycol and methanol intoxications without the need for hemodialysis, indicating its role in enhancing patient outcomes and reducing treatment costs (Boyer et al., 2001), (Sivilotti et al., 2000).
Kinetic Interactions and Toxicokinetics : Studies have explored the kinetic interactions between 4-methylpyrazole and ethanol, as well as the toxicokinetics of ethylene glycol during fomepizole (4-methylpyrazole) therapy, providing insights into the management of intoxications and the implications for clinical practice (Jacobsen et al., 1996), (Sivilotti et al., 2000).
Properties
IUPAC Name |
(5Z)-5-[(1-ethyl-5-methylpyrazol-4-yl)methylidene]-2-(4-methylpiperazin-1-yl)-1,3-thiazol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5OS/c1-4-20-11(2)12(10-16-20)9-13-14(21)17-15(22-13)19-7-5-18(3)6-8-19/h9-10H,4-8H2,1-3H3/b13-9- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMIJEHPPEUXLDZ-LCYFTJDESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(C=N1)C=C2C(=O)N=C(S2)N3CCN(CC3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C(=C(C=N1)/C=C\2/C(=O)N=C(S2)N3CCN(CC3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.